![molecular formula C11H9FN2O2 B1491331 6-(p-Fluorophenyl)-3-methyluracil CAS No. 2097974-35-9](/img/structure/B1491331.png)
6-(p-Fluorophenyl)-3-methyluracil
Overview
Description
“6-(p-Fluorophenyl)-3-methyluracil” is a chemical compound that contains a uracil base, which is a component of RNA, substituted with a methyl group at the 3rd position and a p-fluorophenyl group at the 6th position .
Molecular Structure Analysis
The molecular structure of “this compound” would consist of a uracil ring, which is a type of pyrimidine, substituted with a methyl group and a p-fluorophenyl group . The exact structure would depend on the specific locations of these substitutions .
Chemical Reactions Analysis
The chemical reactions of “this compound” would depend on the specific conditions and reagents used . As a uracil derivative, it might participate in reactions similar to those of other uracil derivatives .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” would depend on its specific structure . These might include properties such as solubility, melting point, boiling point, and spectral data .
Scientific Research Applications
Fluorination of Uracil Derivatives
6-Methyluracil and its derivatives, including those similar to 6-(p-Fluorophenyl)-3-methyluracil, have been explored for fluorination processes. One study discussed the treatment of 6-methyluracil with elemental fluorine, leading to derivatives like 5-fluoro-6-methyluracil and 5-fluoro-6-fluoromethyluracil, demonstrating stability towards hydrolysis and nucleophilic agents (Cech, Herrmann, & Holý, 1977).
Radical Inhibition Properties
A study on pyrimidine derivatives, including 6-methyluracil, highlighted their potential as pharmaceuticals exhibiting antioxidant properties. The efficacy of these compounds as antioxidants is a critical characteristic of their biological activity (Dautova, Akhatova, Safarova, Gerchikov, & Khursan, 2010).
Electrophilic Fluorination Protocol
Research on methylated uracils, closely related to this compound, introduced an efficient fluorination protocol using ionic liquids. This study revealed the acceleration of reactions and the influence of ionic liquid anions on the rate of reaction, providing insights into the fluorination process of uracils (Borodkin, Elanov, Gatilov, & Shubin, 2016).
Applications in Receptor Antagonists
Another study discussed the synthesis of derivatives of 6-methyluracils, including (R)-1-alkyl-3-[2-(2-amino)phenethyl]-5-(2-fluorophenyl)-6-methyluracils, demonstrating their application as human GnRH receptor antagonists. The research explored structure-activity relationships to optimize receptor binding (Rowbottom et al., 2004).
Interaction with Nitrobenzenes
The reaction of 6-ethylamino-3-methyluracil with nitrobenzenes was investigated, highlighting the formation of isoalloxazines and other derivatives, suggesting potential applications in chemical synthesis and pharmaceuticals (Harayama, Jinno, Tezuka, & Yoneda, 1986).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
6-(4-fluorophenyl)-3-methyl-1H-pyrimidine-2,4-dione | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9FN2O2/c1-14-10(15)6-9(13-11(14)16)7-2-4-8(12)5-3-7/h2-6H,1H3,(H,13,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWVNVAFLTNCFGC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C=C(NC1=O)C2=CC=C(C=C2)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9FN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.